Cas no 1696384-91-4 (4-(pentan-2-yl)oxane-4-carboxylic acid)

4-(Pentan-2-yl)oxane-4-carboxylic acid is a cyclic ether carboxylic acid derivative characterized by its oxane (tetrahydropyran) core substituted with a pentan-2-yl group and a carboxylic acid functionality at the 4-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of more complex heterocyclic structures. The presence of both hydrophobic (pentan-2-yl) and hydrophilic (carboxylic acid) moieties enhances its utility in designing amphiphilic molecules or modifying physicochemical properties in drug discovery and material science applications. Its stable oxane ring provides conformational rigidity, which may be advantageous in stereoselective synthesis.

4-(pentan-2-yl)oxane-4-carboxylic acid structure

1696384-91-4 structure

Product Name:4-(pentan-2-yl)oxane-4-carboxylic acid

CAS No:1696384-91-4

MF:C₁₁H₂₀O₃

MW:200.274703979492

CID:6585128

PubChem ID:107889005

Update Time:2025-10-22

4-(pentan-2-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(pentan-2-yl)oxane-4-carboxylic acid
- 1696384-91-4
- EN300-1828454
- Inchi： 1S/C11H20O3/c1-3-4-9(2)11(10(12)13)5-7-14-8-6-11/h9H,3-8H2,1-2H3,(H,12,13)
- InChI Key： JZTAQYTVZYHBNV-UHFFFAOYSA-N
- SMILES： O1CCC(C(=O)O)(CC1)C(C)CCC

Computed Properties

Exact Mass: 200.14124450g/mol
Monoisotopic Mass: 200.14124450g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 46.5Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1828454-0.05g	4-(pentan-2-yl)oxane-4-carboxylic acid	1696384-91-4	0.05g	$587.0	2023-09-19
Enamine	EN300-1828454-0.1g	4-(pentan-2-yl)oxane-4-carboxylic acid	1696384-91-4	0.1g	$615.0	2023-09-19
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Enamine	EN300-1828454-0.5g	4-(pentan-2-yl)oxane-4-carboxylic acid	1696384-91-4	0.5g	$671.0	2023-09-19
Enamine	EN300-1828454-1.0g	4-(pentan-2-yl)oxane-4-carboxylic acid	1696384-91-4	1g	$986.0	2023-06-03
Enamine	EN300-1828454-2.5g	4-(pentan-2-yl)oxane-4-carboxylic acid	1696384-91-4	2.5g	$1370.0	2023-09-19
Enamine	EN300-1828454-5.0g	4-(pentan-2-yl)oxane-4-carboxylic acid	1696384-91-4	5g	$2858.0	2023-06-03
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Enamine	EN300-1828454-1g	4-(pentan-2-yl)oxane-4-carboxylic acid	1696384-91-4	1g	$699.0	2023-09-19
Enamine	EN300-1828454-5g	4-(pentan-2-yl)oxane-4-carboxylic acid	1696384-91-4	5g	$2028.0	2023-09-19